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This document provides an in-depth technical overview of bioactive peptides derived from the

enzymatic hydrolysis of casein. Casein, constituting approximately 80% of the total protein in

bovine milk, is a rich source of biologically active peptides.[1] These peptides are encrypted in

an inactive state within the primary sequence of casein proteins but can be released and

activated through enzymatic hydrolysis, either during gastrointestinal digestion or controlled

industrial processing.[1][2] This guide details the generation, classification, mechanisms of

action, and experimental evaluation of these potent biomolecules, offering a resource for their

application in functional foods, nutraceuticals, and pharmaceuticals.

Generation and Characterization of Casein
Hydrolysates
The most common method for releasing bioactive peptides from casein is enzymatic hydrolysis.

[3] The choice of protease, along with process parameters such as temperature, pH, enzyme-

to-substrate ratio, and hydrolysis time, critically determines the composition and bioactivity of

the resulting peptide profile.[3][4] A typical workflow for the generation, purification, and

identification of bioactive peptides from casein is outlined below.
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Caption: General experimental workflow for generating and identifying bioactive peptides.

Experimental Protocol: Enzymatic Hydrolysis of Casein
This protocol provides a general method for producing casein hydrolysates for subsequent

bioactivity screening.

Substrate Preparation: Prepare a 10% (w/v) casein solution in a suitable buffer (e.g.,

phosphate buffer, pH 7.0).[1]

Enzymatic Digestion: Preheat the casein solution to the optimal temperature for the selected

enzyme (e.g., 50°C for many microbial proteases). Add the protease (e.g., Protin SD-NY10

and Protease A "Amano" 2SD) at a specific enzyme-to-substrate ratio (e.g., 0.5% w/v).[1]
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Hydrolysis: Maintain the reaction at the constant temperature and pH for a defined period

(e.g., 6 hours), with continuous stirring.[1]

Enzyme Inactivation: Terminate the hydrolysis by heating the mixture in a water bath at 90°C

for 5-10 minutes to denature and inactivate the enzyme.[1]

Clarification: Cool the hydrolysate and centrifuge it at high speed (e.g., 6,000 rpm at 4°C for

15 minutes) to pellet any undigested casein.[1]

Fractionation (Optional): The resulting supernatant, rich in peptides, can be further

fractionated based on molecular weight using ultrafiltration membranes (e.g., 10 kDa, 5 kDa,

3 kDa, 1 kDa cut-offs) to isolate peptide fractions with higher specific activity.[1][5]

Classes of Bioactive Peptides from Casein
Antihypertensive Peptides (Casokinins)
Casokinins are peptides that exhibit antihypertensive properties, primarily by inhibiting the

Angiotensin-Converting Enzyme (ACE). ACE is a key enzyme in the renin-angiotensin system

(RAS), where it catalyzes the conversion of angiotensin I to the potent vasoconstrictor

angiotensin II. By inhibiting ACE, these peptides help to lower blood pressure.
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Caption: Mechanism of ACE inhibition by casein-derived peptides (casokinins).

Table 1: Antihypertensive Peptides from Casein Hydrolysates
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Peptide
Sequence

Parent Casein
Generating
Enzyme(s)

Reported
Activity (IC50)

Reference(s)

Val-Pro-Pro

(VPP)
β-Casein L. helveticus 5 µM [6]

Ile-Pro-Pro (IPP)
β-Casein, κ-

Casein
L. helveticus 9 µM [6]

Tyr-Pro
αs1-, β-, κ-

Casein

L. helveticus

CPN4

Low in vitro ACE

inhibition, but

significant in vivo

antihypertensive

effect

[6]

LKKISQ
Ovine αs2-

Casein
Pepsin 2.6 µmol/L [7]

PYVRYL
Ovine αs2-

Casein
Pepsin 2.4 µmol/L [7]

2.1.1 Experimental Protocol: In Vitro ACE Inhibitory Assay

This assay measures the ability of a peptide to inhibit ACE activity using the substrate hippuryl-

L-histidyl-L-leucine (HHL).

Reagent Preparation: Prepare solutions of ACE (from rabbit lung), HHL, and the peptide

hydrolysate/fraction in a suitable buffer (e.g., borate buffer with NaCl).

Reaction Incubation: Pre-incubate the ACE solution with the peptide sample for 10 minutes

at 37°C.

Substrate Addition: Initiate the enzymatic reaction by adding the HHL substrate to the

mixture. Continue incubation at 37°C for 30-60 minutes.

Reaction Termination: Stop the reaction by adding a strong acid, such as 1 M HCl.

Product Extraction: Extract the hippuric acid (HA) produced from the reaction into an organic

solvent like ethyl acetate.
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Quantification: After evaporating the ethyl acetate, redissolve the HA in distilled water and

measure its absorbance at 228 nm using a spectrophotometer.

Calculation: Calculate the percentage of ACE inhibition by comparing the absorbance of the

sample with that of a control (no peptide) and a blank (no ACE). The IC50 value is the

concentration of the peptide required to inhibit 50% of ACE activity.

Opioid Peptides (Casomorphins)
Casomorphins are opioid peptides derived primarily from the digestion of β-casein.[8] They

exhibit opioid agonist activity by interacting with opioid receptors in the nervous system,

particularly the mu-opioid receptors, similar to endogenous endorphins.[9][10] This interaction

can influence gastrointestinal transit time and may have other systemic physiological effects.[9]
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Caption: Signaling pathway of β-casomorphin-7 via the μ-opioid receptor.
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Table 2: Opioid Peptides (Casomorphins) from Casein

Peptide Name Sequence Parent Casein
Receptor
Affinity

Reference(s)

β-Casomorphin-

7 (BCM-7)

Tyr-Pro-Phe-Pro-

Gly-Pro-Ile
Bovine β-Casein

High for μ-

receptors, lower

for δ-receptors

[8][9][10]

β-Casomorphin-

5 (BCM-5)

Tyr-Pro-Phe-Pro-

Gly
Bovine β-Casein

μ-receptor

agonist
[9]

β-Casomorphin-

11

Fragment (60-

70)
Bovine β-Casein

Opioid activity in

receptor-binding

assay

[11][12]

α-Casein

Exorphin

Arg-Tyr-Leu-Gly-

Tyr-Leu

Bovine αs1-

Casein

δ-receptor

selective
[6][9]

Human β-

Casomorphin-7

Tyr-Pro-Phe-Val-

Glu-Pro-Ile
Human β-Casein

High for μ-

receptors
[9]

2.2.1 Experimental Protocol: Opiate Receptor-Binding Assay

This protocol describes a competitive binding assay to determine the affinity of peptides for

opioid receptors in brain homogenates.[10]

Tissue Preparation: Prepare a crude membrane fraction from rat brain homogenates.

Radioligand Selection: Use specific radiolabeled ligands for each receptor type:

μ-receptors: [3H]-(D-Ala2, MePhe4, Gly-ol5)enkephalin ([3H]DAGO)

δ-receptors: [3H]-(D-Ala2, D-Leu5)enkephalin ([3H]DADLE)

κ-receptors: [3H]ethylketazocine ([3H]EKC)

Binding Reaction: Incubate the brain membrane preparation with a fixed concentration of the

radioligand and varying concentrations of the test peptide (casomorphin) in a buffer solution.
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Separation: After incubation (e.g., 30 min at 25°C), rapidly filter the mixture through glass

fiber filters to separate bound from free radioligand.

Quantification: Wash the filters to remove non-specifically bound radioligand. Measure the

radioactivity retained on the filters using liquid scintillation counting.

Data Analysis: Determine the concentration of the test peptide that inhibits 50% of the

specific binding of the radioligand (IC50). Calculate the equilibrium dissociation constant

(KD) to quantify the peptide's affinity for the receptor.[10]

Mineral-Binding Peptides (Caseinophosphopeptides -
CPPs)
Caseinophosphopeptides (CPPs) are derived from αs1-, αs2-, and β-caseins and are

characterized by clusters of phosphoserine (SerP or Sp) residues, often in the sequence motif -

Sp-Sp-Sp-Glu-Glu-.[13][14][15] This highly phosphorylated region acts as a potent binding site

for divalent minerals like calcium (Ca²⁺), zinc (Zn²⁺), and iron (Fe²⁺). By forming soluble

complexes, CPPs prevent the precipitation of these minerals in the neutral pH of the intestine,

thereby increasing their bioavailability and absorption.[13][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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